Cas no 31823-53-7 ((4R)-Methyl 4-((3S,10R,13R,17R)-3-acetoxy-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopentaaphenanthren-17-yl)pentanoate)

31823-53-7 structure
Product Name:(4R)-Methyl 4-((3S,10R,13R,17R)-3-acetoxy-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopentaaphenanthren-17-yl)pentanoate
CAS No:31823-53-7
Molecular Formula:C27H42O4
Molecular Weight:430.62
CID:2032074
PubChem ID:10928144
(4R)-Methyl 4-((3S,10R,13R,17R)-3-acetoxy-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopentaaphenanthren-17-yl)pentanoate Properties
Names and Identifiers
-
- Me ester,Ac-3beta-3-Hydroxychol-5-en-24-oic acid
- (4R)-Methyl 4-((3S,10R,13R,17R)-3-acetoxy-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoate
- 3β-Acetoxychola-5-ene-24-oic acid methyl ester
- methyl 3β-hydroxy-5-cholenoate acetate
- AKOS027250917
- Chol-5-en-24-oic acid, 3-(acetyloxy)-, methyl ester, (3
- 31823-53-7
- 3beta-acetoxy-5-cholen-24-oic acid-methyl ester
- A)-
- FDKJNVMJOZNFQP-XCFZJUKMSA-N
- methyl (4R)-4-[(3S,8S,9S,10R,13R,14S,17R)-3-acetyloxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate
- 3beta-acetoxy-5-cholenic acid methyl ester
- SCHEMBL970290
- (R)-methyl 4-((3S,8S,9S,10R,13R,14S,17R)-3-acetoxy-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoate
-
- InChIKey: FDKJNVMJOZNFQP-UHFFFAOYSA-N
- Inchi: InChI=1S/C27H42O4/c1-17(6-11-25(29)30-5)22-9-10-23-21-8-7-19-16-20(31-18(2)28)12-14-26(19,3)24(21)13-15-27(22,23)4/h7,17,20-24H,6,8-16H2,1-5H3
- SMILES: COC(=O)CCC(C)C1CCC2C3CC=C4CC(CCC4(C)C3CCC12C)OC(C)=O |t:14|
Computed Properties
- Exact Mass: 430.30830982g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 7
- Monoisotopic Mass: 430.30830982g/mol
- Heavy Atom Count: 31
- Complexity: 742
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 6.3
- Topological Polar Surface Area: 52.6Ų
(4R)-Methyl 4-((3S,10R,13R,17R)-3-acetoxy-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopentaaphenanthren-17-yl)pentanoate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Key Organics Ltd | CS-2307-250MG |
(R)-methyl 4-((3S,8S,9S,10R,13R,14S,17R)-3-acetoxy-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoate |
31823-53-7 | >95% | 0.25 g |
£509.00 | 2023-04-17 | |
TRC | R010682-25mg |
(4R)-Methyl 4-((3S,10R,13R,17R)-3-acetoxy-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoate |
31823-53-7 | 25mg |
$ 835.00 | 2022-06-03 |
(4R)-Methyl 4-((3S,10R,13R,17R)-3-acetoxy-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopentaaphenanthren-17-yl)pentanoate Related Literature
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1. Direct halosulfenylation of benzo[b]furans: a metal-free synthesis of 3-halo-2-thiobenzo[b]furans†Qianqian Zhen,Yinlin Shao,Tianxing Cheng,Jiuxi Chen Org. Biomol. Chem., 2018,16, 9204-9210
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Howell G. M. Edwards,Ray L. Frost,J. Theo Kloprogge,Paul S. Middleton Analyst, 2002,127, 536-541
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Xinyu Qin,Bingyi Yan,Jia Yu,Jie Jin,Yao Tao,Chao Mu,Sicong Wang,Huaiguo Xue,Huan Pang Inorg. Chem. Front., 2017,4, 1424-1444
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Thomas K. Haxton,Stephen Whitelam Soft Matter, 2013,9, 6851-6861
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Hao Qi,Can Cheng,Xu Wang,Xixiun Yu RSC Adv., 2018,8, 30098-30105
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Neda Arabzadeh Nosratabad,Zhicheng Jin,Hesam Arabzadeh,Banghao Chen,Cheng Huang,Hedi Mattoussi Dalton Trans., 2024,53, 467-483
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Chuong Tusy,Lili Huang,Jingpeng Jin,Jiangbin Xia RSC Adv., 2014,4, 8011-8014
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Jack P. Gunning,Jack W. Levell,Mark F. Wyatt,Paul L. Burn,Jeremy Robertson,Ifor D. W. Samuel Polym. Chem., 2010,1, 730-738
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9. Bisphosphine phenol and phenolate complexes of Mn(i): manganese(i) catalyzed Tishchenko reaction†Karthika J. Kadassery,Samantha N. MacMillan,David C. Lacy Dalton Trans., 2018,47, 12652-12655
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Simon Sung,Rowan D. Young Dalton Trans., 2017,46, 15407-15414
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